N,N-diethyl-2-(4-methyl-1-piperazinyl)-4-quinazolinamine hydrochloride

• IUPAC Name: N,N-diethyl-2-(4-methylpiperazin-1-yl)quinazolin-4-amine;hydrochloride
• InChI: InChI=1S/C17H25N5.ClH/c1-4-21(5-2)16-14-8-6-7-9-15(14)18-17(19-16)22-12-10-20(3)11-13-22;/h6-9H,4-5,10-13H2,1-3H3;1H
• InChI Key: HYQOWHBYBBHGSF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC2=CC=CC=C21)N3CCN(CC3)C.Cl
• Molecular Formula: C17H26ClN5
• Molecular Weight: 335.9 g/mol
• Solubility: 50.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N,N-diethyl-2-(4-methyl-1-piperazinyl)-4-quinazolinamine hydrochloride, also known as meclizine hydrochloride, is a medication commonly used to treat symptoms of motion sickness, vertigo, and nausea. However, this chemical compound has also been the subject of scientific research for its potential therapeutic applications and mechanism of action.

Mechanism of Action

Meclizine hydrochloride is a histamine H1 receptor antagonist, which means it blocks the action of histamine in the body. This leads to a reduction in symptoms of motion sickness, vertigo, and nausea. Additionally, N,N-diethyl-2-(4-methyl-1-piperazinyl)-4-quinazolinamine hydrochloride hydrochloride has been shown to modulate the activity of certain neurotransmitters in the brain, leading to its potential therapeutic applications in other areas of medicine.
Biochemical and Physiological Effects:
Meclizine hydrochloride has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines in the body. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In terms of its effects on the brain, N,N-diethyl-2-(4-methyl-1-piperazinyl)-4-quinazolinamine hydrochloride hydrochloride has been shown to modulate the activity of dopamine and acetylcholine, two neurotransmitters involved in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Meclizine hydrochloride has several advantages for use in lab experiments. It is readily available and relatively inexpensive compared to other compounds used in research. However, its use is limited by its specificity for histamine H1 receptors, which may not be relevant to all areas of research.

Future Directions

There are several potential future directions for research on N,N-diethyl-2-(4-methyl-1-piperazinyl)-4-quinazolinamine hydrochloride hydrochloride. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its anti-inflammatory and anti-cancer properties, and how these can be utilized in the development of new therapies. Finally, studies on the compound's effects on other neurotransmitters in the brain may lead to the discovery of new therapeutic applications.

Synthesis Methods

Meclizine hydrochloride can be synthesized through a multi-step process starting with 4-methyl-1-piperazinecarboxylic acid and 2-(4-chlorophenyl)quinazolin-4(3H)-one. The intermediate products are then reacted with diethylamine and hydrochloric acid to form the final product.

Scientific Research Applications

Meclizine hydrochloride has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory and anti-cancer properties, as well as potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.